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Compound of Interest |

Compound Name: Cedrene
CAS No.: 19069-48-8
Cat. No.: B097730
- 7

Executive Summary & Core Directive

The "Hidden" Hazard: While Cedrene (ngcontent-ng-c1989010908=""_nghost-ng-
c3017681703="" class="inline ng-star-inserted">

-cedrene, CAS: 469-61-4) is a natural sesquiterpene often perceived as "low risk” compared to
volatile solvents, it presents a critical environmental hazard. Cedrene is classified as Very Toxic
to Aquatic Life with Long-Lasting Effects (H410).[1][2][3][4][5]

Core Directive: Under no circumstances should Cedrene or Cedrene-contaminated rinsate be
discharged into sanitary sewer systems. All disposal must follow a strict Non-Halogenated
Organic Waste stream protocol, prioritizing incineration to prevent environmental release.

Chemical Profile & Hazard Identification

Effective disposal begins with accurate characterization. Cedrene is combustible but not highly
flammable (High Flash Point), yet its lipophilic nature makes it a severe aspiration hazard and a
persistent marine pollutant.

Table 1: Physicochemical Properties & Regulatory Hazards
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Property Specification Operational Implication

CAS Number 469-61-4 Use for waste manifesting.

Combustible (Class 11IB). Not
Flash Point ~104°C (220°F) RCRA Ignitable (D001) unless
mixed with solvents <60°C FP.

Low volatility; spill residues
Boiling Point 261-262°C persist and require active

cleanup.

Floats on water; difficult to

Density 0.93 g/mL separate from aqueous waste
streams.
Solubility Insoluble in water Strictly No Drain Disposal.

H304: Aspiration HazardH410:
GHS Codes Very Toxic to Aquatic LifeH315:
Skin Irritation

Requires nitrile gloves and eye

protection.

Routine Disposal Workflow

The following protocol ensures compliance with environmental regulations (EPA/RCRA in the
US, REACH in EU).

3.1 Waste Segregation Strategy

Cedrene must be segregated into Non-Halogenated Organic waste streams.
o Compatibility: Compatible with acetone, methanol, and ethanol waste.

» Incompatibility: Do NOT mix with strong oxidizers (e.g., concentrated nitric acid,
perchlorates) or halogenated solvents (unless the entire stream is destined for high-temp
incineration).

3.2 Containerization & Labeling[6]

o Container: Use Amber Glass or High-Density Polyethylene (HDPE) containers.
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o Labeling: The label must explicitly state:
o "Non-Halogenated Organic Waste"
o Constituents: "Cedrene" (approx.[1][3][4][7][8][9] %)

o Hazard Tag: "Marine Pollutant” or "Toxic to Aquatic Life"

3.3 Visual Workflow: Waste Segregation Logic

This decision tree guides researchers in selecting the correct waste stream based on mixtures.

Cedrene Waste Generated

Is it mixed with other solvents?

Does mixture contain
Halogenated Solvents?
(DCM, Chloroform)

No (Pure Cedrene)

Is Flash Point < 60°C? Stream A: Halogenated Organic Waste
(Mixed with Acetone/Ethanol) (High Temp Incineration)

&es o

Stream B: RCRA Ignitable (D001)
Non-Halogenated Waste

I é
"

Stream C: Non-RCRA Regulated

Combustible Organic Waste
(Tag: Marine Pollutant)
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Click to download full resolution via product page

Caption: Figure 1. Decision tree for segregating Cedrene waste based on co-contaminants.
Pure Cedrene defaults to Stream C but is often combined with Stream B in smaller labs.

Emergency Spill Response Protocol

Because Cedrene has a high boiling point, spilled material will not evaporate. It presents a slip
hazard and a persistent contamination risk.[2][5][7][8]

4.1 Immediate Actions

o Alert: Notify nearby personnel.

o PPE: Don Nitrile gloves and safety goggles. (Respiratory protection is rarely needed due to
low vapor pressure, unless aerosolized).

o Contain: Dike the spill with absorbent pads to prevent it from reaching floor drains.

4.2 Cleanup Procedure

e Absorb: Use vermiculite, sand, or commercial organic spill pads.
o Clean: Scrub the area with a detergent solution (soap and water) to emulsify the oily residue.

» Disposal: Place all saturated absorbents into a sealable bag or container. Label as "Debris
contaminated with Cedrene - Aquatic Toxin."

4.3 Visual Workflow: Spill Response
. 1. Don PPE 2. Containment > 3. Absorption > 4. Decontamination 5. Disposal
(Block Drains) (Vermiculite/lljads) (Detergent Slcrulb)

Click to download full resolution via product page

Caption: Figure 2.[1][4][10] Step-by-step spill response protocol ensuring containment of
aguatic toxins.

Scientific Rationale & Compliance (E-E-A-T)
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Why "No Drain" Disposal? The prohibition of drain disposal is not merely bureaucratic; it is
based on the Octanol-Water Partition Coefficient (

). Cedrene is highly lipophilic. If it enters a water treatment facility, it does not dissolve but
rather adsorbs to organic sludge or passes through to waterways, where it bioaccumulates in
aquatic organisms (GHS H410).

Regulatory Context (RCRA): While pure Cedrene is not a P-listed or U-listed waste and does
not meet the definition of Ignitability (Flash Point > 60°C), it is regulated under the "General
Duty Clause" regarding environmental release. Most institutions categorize it as "Non-
Regulated Chemical Waste" that must be incinerated via a hazardous waste vendor to prevent
environmental liability.

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 10278, alpha-Cedrene. Retrieved from [Link]

e European Chemicals Agency (ECHA).Substance Information: Cedrene - Classification and
Labelling. Retrieved from [Link]

» US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: 40 CFR Part 261. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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